Cas no 2091952-28-0 (1-cyclopentyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2091952-28-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6196983
• PubChem ID: 131357418
• Update Time: 2025-05-05

1-cyclopentyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile
• 2091952-28-0
• EN300-1814935

• Inchi： 1S/C10H13NO/c11-7-10(5-9(12)6-10)8-3-1-2-4-8/h8H,1-6H2
• InChI Key： TUHRMNUNGAQUEV-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)C1CCCC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile

Introduction to 1-Cyclopentyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2091952-28-0)

1-Cyclopentyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2091952-28-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of cyclobutane derivatives, which are known for their diverse biological activities and chemical reactivity. The compound's structure, characterized by a cyclobutane ring fused with a ketone and a nitrile group, makes it an intriguing subject for both academic research and industrial applications.

The chemical structure of 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile can be represented as C₁₀H₁₃NO₂. The cyclobutane ring, a four-membered carbon ring, is known for its high ring strain, which can influence the compound's reactivity and stability. The presence of the ketone and nitrile functional groups further adds to its chemical versatility, making it a valuable building block in synthetic chemistry.

In recent years, the study of cyclobutane derivatives has expanded significantly, driven by their potential in various therapeutic areas. For instance, cyclobutane-containing compounds have been explored for their anti-inflammatory, anti-cancer, and neuroprotective properties. The unique combination of the cyclopentyl, ketone, and nitrile groups in 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile suggests that it may exhibit similar biological activities.

The synthesis of 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile has been reported using various methodologies. One common approach involves the reaction of cyclopentyl ketone with a suitable nitrile precursor under appropriate conditions. The high reactivity of the cyclobutane ring often requires careful control of reaction parameters to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the synthesis process.

In terms of its physical properties, 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile is typically a solid at room temperature with a melting point ranging from 85°C to 90°C. Its solubility in common organic solvents like dichloromethane, acetone, and ethanol makes it suitable for various chemical reactions and analytical techniques. Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy are commonly used to characterize the compound's structure and purity.

The biological activity of 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile has been investigated in several studies. Preliminary in vitro assays have shown that it exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for drug discovery. Additionally, its ability to modulate specific enzymes and signaling pathways has been explored in biochemical assays.

In the context of medicinal chemistry, the development of new drugs often involves the optimization of lead compounds through structural modifications. The flexible nature of the cyclobutane ring in 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile allows for the introduction of various substituents to enhance its pharmacological properties. For example, substituting different functional groups on the cyclopentyl moiety can improve its solubility, stability, and bioavailability.

The safety profile of 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 1-cyclopentyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2091952-28-0) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure and biological activities make it an attractive target for further investigation in the fields of organic synthesis and medicinal chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern chemistry.